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Compound of Interest

Compound Name: Vincristine-d3 Sulfate

CAS No.: 1217854-24-4

Cat. No.: B1141025

Get Quote

Executive Summary & Hazard Classification
Vincristine-d3 Sulfate is a deuterated internal standard used primarily in LC-MS/MS

bioanalysis.[1][2] While it is an isotope-labeled analog, it possesses the same potent

toxicological profile as the parent drug, Vincristine.

Primary Hazard: Potent Cytotoxic & Antineoplastic Agent.

Mechanism of Toxicity: Microtubule destabilization (binds to tubulin), arresting cell division in

metaphase.[3][4]

Critical Warning: There is NO safety exemption for deuterated isotopes. The addition of three

deuterium atoms (

) changes the mass-to-charge ratio (

) for detection but does not alter the biological binding affinity or toxicity.

Immediate Action Required: Treat all Vincristine-d3 Sulfate (solids, solutions, and

contaminated PPE) as RCRA Hazardous Waste. In many jurisdictions, this falls under "P-listed"
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equivalent acute hazardous waste protocols or specific Cytotoxic Waste streams (often color-

coded Black or Yellow depending on concentration).[1]

Regulatory Framework & The "Isotope Rule"
2.1 The "Isotope Rule"
A common misconception in analytical chemistry is that labeled standards (mg or

g quantities) are exempt from bulk waste regulations. This is false.

Rule: Regulatory bodies (EPA, OSHA, EU ECHA) classify isotopes based on the chemical

properties of the parent structure.

Implication: A spill of Vincristine-d3 is legally and safety-wise identical to a spill of clinical

Vincristine.

2.2 Waste Classification Codes
Agency Classification Code/Category Requirement

US EPA (RCRA) Hazardous Waste

Characteristic (Toxic)

or Listed (Context

dependent)

Incineration (High

Temp)

NIOSH Hazardous Drug
Group 1

(Antineoplastic)
Segregated Handling

EU / UK Cytotoxic Waste EWC 18 01 08
Purple/Yellow Stream

(Incineration)

*Note: While Vincristine is not explicitly "P-listed" (like P042 Epinephrine) by CAS number in 40

CFR 261.33, it is universally managed as Acute Hazardous Waste due to its

and teratogenicity. Always default to the strictest "Acute/Cytotoxic" waste stream available in
your facility.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Vials, PPE, Weighing Boats)
Context: Used for empty stock vials, contaminated gloves, and bench paper.
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Segregation: Do NOT place in general trash or standard "Red Bag" biohazard waste

(autoclaving does not destroy chemical cytotoxins).

Container: Use a rigid, puncture-proof container labeled "CYTOTOXIC WASTE" or

"CHEMOTHERAPY WASTE".

Standard Color:Black (Bulk/RCRA Hazardous) or Yellow (Trace/Clinical), depending on

facility permits.

"RCRA Empty" Standard:

A vial is only considered "empty" if less than 3% of the weight remains.

Best Practice: Rinse the vial with a solvent (methanol/acetonitrile) into your liquid waste

stream (Protocol B) to render the glass "trace" waste.

Seal & Label: Double-bag soft waste (gloves) before placing in the rigid container.

Protocol B: Liquid Waste (Stock Solutions, Rinsate)
Context: Expired internal standards, LC-MS/MS effluent, or unused working solutions.

No Drain Disposal: Under NO circumstances can Vincristine-d3 be poured down the sink.

Collection: Collect in a dedicated High-Density Polyethylene (HDPE) or Glass carboy.

Labeling: Label clearly:

DANGER: HAZARDOUS CHEMICAL WASTE CONTAINS: VINCRISTINE-d3 SULFATE

(CYTOTOXIC) DO NOT AUTOCLAVE

Solvent Compatibility: Ensure the carrier solvent (often Methanol or Acetonitrile) is

compatible with the waste container.
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Final Destruction: This stream must be sent for High-Temperature Incineration (>1000°C).

Spill Management & Chemical Deactivation
If a spill occurs (solid powder or liquid stock), immediate chemical deactivation is required

before cleanup to minimize exposure.

The Deactivation Agent:Sodium Hypochlorite (Bleach) 5.25%

Mechanism:[3][4][5][6][7][8][9] Strong oxidation cleaves the vinca alkaloid indole-

dihydroindole bond, destroying the pharmacophore.

Spill Protocol:

Isolate: Evacuate the immediate area. Post "Do Not Enter" signs.[9][10]

PPE: Double nitrile gloves, gown, safety goggles, and N95/P100 respirator (if powder).

Contain: Cover liquid spill with absorbent pads.

Deactivate:

Gently pour 10% Bleach solution (freshly prepared) over the pads/area.

Wait Time: Allow to react for 15–20 minutes.

Clean: Wipe up with fresh absorbent material.

Rinse: Clean area with water, then detergent to remove bleach residue.

Dispose: All cleanup materials go into the Cytotoxic Waste bin (Protocol A).

Decision Logic (Visualization)
The following diagram outlines the decision process for segregating Vincristine-d3 waste

streams.
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Caption: Decision matrix for segregating Vincristine-d3 Sulfate waste streams to ensure

compliance with RCRA and NIOSH standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sulfate]. BenchChem, [2026]. [Online PDF]. Available at:
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vincristine-d3-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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